Cas no 1006336-81-7 (2-methyl-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile)

2-Methyl-3-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanenitrile is a fluorinated pyrazole derivative with significant utility in agrochemical and pharmaceutical applications. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of biologically active compounds. The compound’s pyrazole core contributes to its versatility as a building block for heterocyclic chemistry. Its nitrile functionality offers further reactivity for derivatization, enabling the development of tailored molecules. The structural features of this compound, including its electron-withdrawing substituents, improve binding affinity in target interactions, supporting its use in crop protection and medicinal chemistry research. High purity and consistent synthesis protocols ensure reliable performance in industrial and laboratory settings.
2-methyl-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile structure
1006336-81-7 structure
Product Name:2-methyl-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile
CAS No:1006336-81-7
MF:C9H10F3N3
MW:217.19101190567
MDL:MFCD08556257
CID:1128257
PubChem ID:19614678
Update Time:2025-10-29

2-methyl-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-3-[5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanen Itrile
    • 2-methyl-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile
    • 1006336-81-7
    • 2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanenitrile
    • 2-Methyl-3-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanenitrile
    • STK351145
    • CS-0272226
    • AKOS000313603
    • BBL040857
    • 2-methyl-3-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]propanenitrile
    • EN300-230911
    • MDL: MFCD08556257
    • Inchi: 1S/C9H10F3N3/c1-6(4-13)5-15-7(2)3-8(14-15)9(10,11)12/h3,6H,5H2,1-2H3
    • InChI Key: SXUUAABURDIPCI-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C)N(CC(C#N)C)N=1)(F)F

Computed Properties

  • Exact Mass: 217.08268182g/mol
  • Monoisotopic Mass: 217.08268182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 41.6Ų

2-methyl-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile Pricemore >>

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